Cas no 14173-30-9 (3-Hydroxy-2-pyridinemethanol hydrochloride)

• Product Name: 3-Hydroxy-2-pyridinemethanol hydrochloride
• CAS No: 14173-30-9
• MF: C₆H₈ClNO₂
• MW: 161.586220741272
• MDL: MFCD00006349
• CID: 49654
• PubChem ID: 3084185
• Update Time: 2025-06-13

3-Hydroxy-2-pyridinemethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-pyridinemethanol hydrochloride
• 2-PYRIDINEMETHANOL HYDROCHLORIDE
• 3-Hydroxy-2-(hydroxymethyl)pyridine hydrochlor
• 3-Hydroxy-2-(hydroxymethyl)pyridine hydrochloride
• 3-HYDROXY-2-PYRIDINEMETHANOL HCL
• 3-Hydroxy-2-pyridineMethanol HCl Salt
• 3-Hydroxy-2-pyrimidinemethanol HCl
• TechnicalHCl
• Nsc241173
• Aids128189
• Aids-128189
• 3-Hydroxy-2-(Hydroxymethyl)Pyridine HCl
• 2-(hydroxymethyl)pyridin-3-ol hydrochloride
• 2-Pyridinemethanol, 3-hydroxy-, hydrochloride
• 2-(HYDROXYMETHYL)PYRIDIN-3-OL HCL
• 3-hydroxy-2-hydroxymethylpyridine hydrochloride
• 2-Pyridinemethanol, 3-hydroxy-, hydrochloride (1:1)
• PubChem4075
• 3-hydroxy-2(hydroxymethyl)pyridine hydrochloride
• FT-0637024
• 3-Hydroxy-2-pyridinemethanol hydrochloride;3-Hydroxy-2-pyridinemethanol HCl
• Hydroxy-2-(hydroxymethyl)pyridine hydrochloride
• SB52402
• NSC-241173
• EN300-214025
• SCHEMBL1178615
• MFCD00006349
• 3-Hydroxy-2-(hydroxymethyl)pyridine hydrochloride, technical grade, 85%
• 3-Hydroxy-2-pyridinemethanolhydrochloride
• 3-Hydroxy-2-hydroxymethyl pyridine hydrochloride
• 2-(hydroxymethyl)pyridin-3-ol;hydrochloride
• 2-(Hydroxymethyl)-3-pyridinol hydrochloride (1:1)
• BCP14980
• AI3-61997
• 2-hydroxymethyl-pyridin-3-ol hydrochlorid
• 2-(hydroxymethyl)pyridin-3-ol, HCl
• A807797
• W-108185
• THD58YBA7Q
• 3-hydroxy-2-(hydroxymethyl)-pyridine hydrochloride
• 14173-30-9
• 2-Pyridinemethanol,3-hydroxy-, hydrochloride (1:1)
• DTXSID90161811
• AKOS015848424
• NSC 241173
• EINECS 238-021-4
• PS-8761
• NS00085169
• UNII-THD58YBA7Q
• SKVRYQUMKJQZFN-UHFFFAOYSA-N
• AM20050812
• CS-0020046
• DB-012864

• MDL： MFCD00006349
• Inchi： 1S/C6H7NO2.ClH/c8-4-5-6(9)2-1-3-7-5;/h1-3,8-9H,4H2;1H
• InChI Key： SKVRYQUMKJQZFN-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CN=C1CO

Computed Properties

• Exact Mass: 161.02400
• Monoisotopic Mass: 161.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.318
• Melting Point: 217 °C (dec.) (lit.)
• Boiling Point: 393.2 °C at 760 mmHg
• Flash Point: 191.6 °C
• PSA: 53.35000
• LogP: 1.08150
• Solubility: Not available

3-Hydroxy-2-pyridinemethanol hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S27-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S27;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 3-Hydroxy-2-pyridinemethanol hydrochloride

3-Hydroxy-2-pyridinemethanol hydrochloride: A Comprehensive Overview

3-Hydroxy-2-pyridinemethanol hydrochloride, a compound with the CAS number 14173-30-9, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to as 3-hydroxy-2-pyridinemethanol hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The< strong>3-hydroxy-2-pyridinemethanol hydrochloride molecule is characterized by a pyridine core substituted with a hydroxyl group at the 3-position and a hydroxymethyl group at the 2-position. This arrangement confers specific chemical reactivity, making it a versatile building block for more complex molecules. The presence of both hydroxyl and amine-like functionalities allows for diverse interactions with biological targets, which is crucial in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>3-hydroxy-2-pyridinemethanol hydrochloride. Its structural motif is reminiscent of several bioactive compounds, suggesting that it may exhibit similar biological effects. Preliminary studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, although further research is needed to fully elucidate its mechanism of action.

The synthesis of< strong>3-hydroxy-2-pyridinemethanol hydrochloride involves multi-step organic reactions, typically starting from readily available pyridine derivatives. The introduction of the hydroxyl and hydroxymethyl groups requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made the production of this compound more efficient, enabling researchers to explore its applications more extensively.

The< strong>CAS number 14173-30-9 provides a unique identifier for this compound, facilitating its recognition in scientific literature and commercial products. This standardized naming system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The hydrochloride form of the compound is particularly useful in pharmaceutical formulations due to its improved solubility in water, which is essential for drug delivery systems.

One of the most promising areas of research involving< strong>3-hydroxy-2-pyridinemethanol hydrochloride is its potential as a precursor for more complex drug candidates. The pyridine scaffold is a common feature in many drugs used to treat various diseases, including cancer, infectious diseases, and neurological disorders. By modifying the substituents on this core structure, chemists can generate novel compounds with tailored biological activities.

In conclusion, 3-Hydroxy-2-pyridinemethanol hydrochloride (CAS number 14173-30-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation. As our understanding of its pharmacological effects grows, so too does its importance as a tool in drug development. The continued exploration of this molecule promises to yield valuable insights into new therapeutic strategies and may lead to the discovery of novel treatments for various human diseases.